2-Fluoro-N-methyl-N-[4-(oxiran-2-ylmethoxy)phenyl]benzenesulfonamide

• IUPAC Name: 2-fluoro-N-methyl-N-[4-(oxiran-2-ylmethoxy)phenyl]benzenesulfonamide
• InChI: InChI=1S/C16H16FNO4S/c1-18(23(19,20)16-5-3-2-4-15(16)17)12-6-8-13(9-7-12)21-10-14-11-22-14/h2-9,14H,10-11H2,1H3
• InChI Key: HADBJWHWHJPIMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OCC2CO2)S(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C16H16FNO4S
• Molecular Weight: 337.4 g/mol

Description

2-Fluoro-N-methyl-N-[4-(oxiran-2-ylmethoxy)phenyl]benzenesulfonamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is also known as FMOPS and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of FMOPS involves the inhibition of the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also inhibits the production of reactive oxygen species, which can cause damage to cells and tissues.
Biochemical and Physiological Effects:
FMOPS has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and reduce oxidative stress. It has also been found to have neuroprotective effects and can protect neurons from damage.

Advantages and Limitations for Lab Experiments

FMOPS has several advantages for lab experiments. It is easy to synthesize and has been found to be stable under various conditions. However, it also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on FMOPS. One direction is to investigate its potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to investigate its mechanism of action in more detail and to identify potential targets for drug development. Additionally, further studies are needed to determine the toxicity and safety of FMOPS.
In conclusion, 2-Fluoro-N-methyl-N-[4-(oxiran-2-ylmethoxy)phenyl]benzenesulfonamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to have anti-tumor, anti-inflammatory, and anti-oxidant properties, making it a potential candidate for the treatment of various diseases. Further research is needed to determine its safety and efficacy in humans and to identify potential targets for drug development.

Synthesis Methods

FMOPS can be synthesized using various methods, including the reaction of 2-fluorobenzenesulfonyl chloride with N-methyl-N-(2-hydroxyethyl)amine followed by the reaction of the resulting compound with 4-(oxiran-2-ylmethoxy)aniline. Another method involves the reaction of 2-fluorobenzenesulfonyl chloride with N-methyl-N-(2-hydroxyethyl)amine followed by the reaction of the resulting compound with 4-(chloromethyl)phenol and then epoxidation of the resulting compound.

Scientific Research Applications

FMOPS has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to have anti-tumor activity and can inhibit the growth of cancer cells. FMOPS has also been found to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various diseases.